
Chloramine-B: A Technical Guide to Safety
Precautions and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloramine-B

Cat. No.: B1668639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and handling

guidelines for Chloramine-B (sodium N-chlorobenzenesulfonamide). It is intended for

laboratory personnel, researchers, and professionals in the drug development field who may

work with this chemical. The information compiled herein is derived from multiple safety data

sheets and chemical databases to ensure a thorough understanding of the associated hazards

and mitigation strategies.

Hazard Identification and Classification
Chloramine-B is a hazardous chemical that requires careful handling. It is classified as an

organochlorine disinfectant. The primary hazards are associated with its corrosive and

sensitizing properties.[1][2]

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][3][4]

Skin Corrosion (Sub-category 1B): Causes severe skin burns and eye damage.[1][3][4][5]

Respiratory Sensitization (Category 1): May cause allergy or asthma symptoms or breathing

difficulties if inhaled.[1][3][4][5]

Serious Eye Damage (Category 1): Causes serious eye damage.[1][4]
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Signal Word: Danger[1][5]

Hazard Statements:

H302: Harmful if swallowed.[1][3][5]

H314: Causes severe skin burns and eye damage.[1][3][5]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][3][5]

Supplemental Hazard Information:

EUH029: Contact with water liberates toxic gas.[1]

Mixing with acids or ammonia can generate toxic fumes.[5][6]

Quantitative Data Summary
The following tables summarize the key quantitative data for Chloramine-B.

Table 1: Physical and Chemical Properties
Property Value Source(s)

Chemical Formula C₆H₅ClNNaO₂S [3][7]

Molar Mass 213.62 g/mol [3][7][8]

Appearance

White to slightly beige solid

powder with a mild chlorine

odor.

[6][7][9][10]

Solubility

Soluble in water and ethanol.

Slightly soluble in ether and

chloroform.

[6][8]

Decomposition Temperature
Decomposes explosively at

185°C.
[7]

Table 2: Toxicological Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemos.de/import/data/msds/GB_en/127-52-6-A0013076-GB-en.pdf
https://oxychemicals.com.vn/wp-content/uploads/2022/06/MSDS-CHLORAMINE-B.pdf
https://www.chemos.de/import/data/msds/GB_en/127-52-6-A0013076-GB-en.pdf
https://www.chemicalbook.com/msds/chloramine-b.pdf
https://oxychemicals.com.vn/wp-content/uploads/2022/06/MSDS-CHLORAMINE-B.pdf
https://www.chemos.de/import/data/msds/GB_en/127-52-6-A0013076-GB-en.pdf
https://www.chemicalbook.com/msds/chloramine-b.pdf
https://oxychemicals.com.vn/wp-content/uploads/2022/06/MSDS-CHLORAMINE-B.pdf
https://www.chemos.de/import/data/msds/GB_en/127-52-6-A0013076-GB-en.pdf
https://www.chemicalbook.com/msds/chloramine-b.pdf
https://oxychemicals.com.vn/wp-content/uploads/2022/06/MSDS-CHLORAMINE-B.pdf
https://www.chemos.de/import/data/msds/GB_en/127-52-6-A0013076-GB-en.pdf
https://oxychemicals.com.vn/wp-content/uploads/2022/06/MSDS-CHLORAMINE-B.pdf
https://cameo.mfa.org/wiki/Chloramine_B
https://www.benchchem.com/product/b1668639?utm_src=pdf-body
https://www.chemicalbook.com/msds/chloramine-b.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chloramine-B
https://www.chemicalbook.com/msds/chloramine-b.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chloramine-B
https://www.spectrumchemical.com/media/sds/C2374_MSDS.pdf
https://cameo.mfa.org/wiki/Chloramine_B
https://pubchem.ncbi.nlm.nih.gov/compound/Chloramine-B
https://avco.vn/blogs/library/what-is-cloramin-b-uses-and-harms
https://haz-map.com/Agents/7060
https://cameo.mfa.org/wiki/Chloramine_B
https://www.spectrumchemical.com/media/sds/C2374_MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chloramine-B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Species Source(s)

LD50 (Oral) 300-2000 mg/kg Rat [5]

LD50 (Dermal) >2000 mg/kg Rat [5]

Table 3: Occupational Exposure Limits
Currently, there are no established occupational exposure limits (OELs) for Chloramine-B from

major regulatory bodies.[4][11][12] In the absence of specific limits, exposure should be

minimized through the use of engineering controls and personal protective equipment.

Experimental and Handling Protocols
Adherence to strict safety protocols is mandatory when handling Chloramine-B. The following

sections detail the necessary procedures for safe use in a laboratory or research setting.

Engineering Controls
Ventilation: Work with Chloramine-B should be conducted in a well-ventilated area.[3] Use

of a chemical fume hood or local exhaust ventilation is required to keep airborne

concentrations to a minimum, especially when handling the powder form where dust can be

generated.[8][12]

Emergency Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate work area.[12]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Chloramine-B.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN 166 (EU) or NIOSH (US) standards.[1][3]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use.[3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://oxychemicals.com.vn/wp-content/uploads/2022/06/MSDS-CHLORAMINE-B.pdf
https://oxychemicals.com.vn/wp-content/uploads/2022/06/MSDS-CHLORAMINE-B.pdf
https://www.benchchem.com/product/b1668639?utm_src=pdf-body
https://www.tnjchem.com/uploadfile/attachment/ade3bc071557df1eee00da683068f714.pdf
https://www.worksafebc.com/en/resources/health-safety/books-guides/chloramines-safe-work-practices?lang=en&direct
https://nj.gov/health/eoh/rtkweb/documents/fs/0359.pdf
https://www.benchchem.com/product/b1668639?utm_src=pdf-body
https://www.benchchem.com/product/b1668639?utm_src=pdf-body
https://www.chemicalbook.com/msds/chloramine-b.pdf
https://www.spectrumchemical.com/media/sds/C2374_MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0359.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0359.pdf
https://www.benchchem.com/product/b1668639?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/127-52-6-A0013076-GB-en.pdf
https://www.chemicalbook.com/msds/chloramine-b.pdf
https://www.chemicalbook.com/msds/chloramine-b.pdf
https://oxychemicals.com.vn/wp-content/uploads/2022/06/MSDS-CHLORAMINE-B.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clothing: Wear a lab coat, apron, or full protective suit to prevent skin contact.[3][5][8]

Contaminated clothing should be removed immediately and washed before reuse.[5]

Respiratory Protection: If ventilation is inadequate or if dusts are generated, a NIOSH-

approved particulate respirator (e.g., N100) or a full-face supplied-air respirator should be

used.[1][3][4]

Handling Chloramine-B Powder? Is Local Exhaust
Ventilation Adequate?

Yes

Add Full Face Shield

Standard PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Yes

Wear Particulate Respirator
(e.g., N100)

Click to download full resolution via product page

Caption: PPE selection workflow for handling Chloramine-B.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust.[1][3][5] Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in work areas.[1][5]
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Keep away from incompatible materials such as acids, oxidizers, and flammable materials.

[5][8]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[3][5]

Keep containers tightly closed and sealed.[3][5]

Protect from direct sunlight and moisture.[5]

Store separately from incompatible materials, food, and animal feed.[1][5]

Emergency Procedures
First-Aid Measures
Immediate medical attention is required in all cases of significant exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical assistance.[1][3][5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes.[1][5][8] Seek immediate medical attention as this

chemical causes severe burns.[1][5]

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the

eyelids apart.[1][5] Remove contact lenses if present and easy to do. Continue rinsing and

call a poison center or doctor immediately.[1][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1][3][5] Never give anything by

mouth to an unconscious person. Call a poison center or doctor immediately.[3][5]
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Immediate Actions
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Caption: Logical workflow for emergency response to exposure.

Accidental Release Measures (Spills)
Personal Precautions: Evacuate personnel to a safe area. Wear the appropriate level of

PPE, including respiratory protection, to prevent contact with the spilled material.[3]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[1]

[3]

Containment and Cleanup:

Do not add water, as it can liberate toxic gas.[1]
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Carefully sweep or scoop up the solid material, avoiding dust generation.[5] Use non-

sparking tools.[3][5]

Collect the spilled material in a dry, clean, and properly labeled container for disposal.[3][5]

Ventilate the affected area.[1]

Disposal Considerations
Dispose of Chloramine-B and its containers in accordance with all applicable local, regional,

and national regulations.[3][5]

Do not dispose of it via household waste or drains.

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[13] Damaged containers should not be reused.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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